4-Methoxy-6-methyl-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride

• IUPAC Name: 4-methoxy-6-methyl-N-piperidin-4-ylpyrimidin-2-amine;dihydrochloride
• InChI: InChI=1S/C11H18N4O.2ClH/c1-8-7-10(16-2)15-11(13-8)14-9-3-5-12-6-4-9;;/h7,9,12H,3-6H2,1-2H3,(H,13,14,15);2*1H
• InChI Key: OMQLJLOXHNPZJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2CCNCC2)OC.Cl.Cl
• Molecular Formula: C11H20Cl2N4O
• Molecular Weight: 295.21 g/mol

Description

4-Methoxy-6-methyl-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride, also known as MPPI, is a chemical compound that has been of great interest in the scientific community due to its potential applications in research. MPPI is a selective antagonist of the α7 nicotinic acetylcholine receptor, which plays a crucial role in various physiological and pathological processes.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• Research has shown the synthesis of novel compounds, including those similar to 4-Methoxy-6-methyl-N-(piperidin-4-yl)pyrimidin-2-amine dihydrochloride, with a focus on their medicinal chemistry applications. These compounds are synthesized for potential use as anti-inflammatory and analgesic agents. Some of these compounds have shown promising activity in this regard, highlighting their potential therapeutic applications (Abu‐Hashem et al., 2011).

Antifungal Properties

• Another area of research is the investigation of antifungal properties. Studies have synthesized derivatives of this compound and tested them against fungi like Aspergillus terreus and Aspergillus niger. These compounds have shown effectiveness in inhibiting fungal growth, suggesting their potential as antifungal agents (Jafar et al., 2017).

Chemical Reactivity and Biological Evaluation

• Research has also been conducted on the chemical reactivity of similar compounds and their subsequent biological evaluation. This includes investigations into their interactions with primary and heterocyclic amines, exploring their potential in the development of new nitrogen heterocyclic compounds. Such studies contribute to understanding the broader applications of these compounds in medicinal chemistry (Farouk et al., 2021).

Quantum Chemical Studies

• Quantum chemical and molecular dynamic simulation studies have been conducted to predict the efficiency of certain piperidine derivatives, similar to the compound , as corrosion inhibitors. This line of research explores the potential industrial applications of these compounds, particularly in the prevention of metal corrosion (Kaya et al., 2016).

Pharmacological Screening

• Additionally, aminopyrimidine derivatives of this compound have been synthesized and pharmacologically screened. These screenings aim to evaluate their potential as 5-HT1A partial agonists, suggesting their relevance in the development of drugs targeting serotonin receptors (Dounay et al., 2009).